An In-depth Technical Guide on the Mechanism of Action of Mitiglinide on the Kir6.2/SUR1 Complex
An In-depth Technical Guide on the Mechanism of Action of Mitiglinide on the Kir6.2/SUR1 Complex
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Mitiglinide (B115668), a rapid-acting insulin (B600854) secretagogue of the glinide class, exerts its therapeutic effect in type 2 diabetes by modulating the activity of the ATP-sensitive potassium (K-ATP) channel in pancreatic β-cells. This channel is a hetero-octameric complex composed of four pore-forming inwardly rectifying potassium channel 6.2 (Kir6.2) subunits and four regulatory sulfonylurea receptor 1 (SUR1) subunits. Mitiglinide selectively binds to the SUR1 subunit, initiating a cascade of events that culminates in insulin exocytosis. This guide provides a comprehensive technical overview of the molecular mechanism of Mitiglinide's action, supported by quantitative data, detailed experimental protocols, and visual diagrams of the involved pathways and workflows.
Core Mechanism of Action
Mitiglinide's primary mechanism involves the inhibition of the Kir6.2/SUR1 K-ATP channel in pancreatic β-cells.[1][2][3][4] Under resting conditions, these channels are open, allowing potassium ion efflux and maintaining a hyperpolarized state of the cell membrane. By binding to the SUR1 subunit, Mitiglinide induces a conformational change that leads to the closure of the Kir6.2 pore.[4][5] This inhibition of potassium efflux results in membrane depolarization. The change in membrane potential activates voltage-gated calcium channels, leading to an influx of extracellular calcium. The subsequent rise in intracellular calcium concentration is the primary trigger for the exocytosis of insulin-containing secretory granules.[1][4][6][7][8]
Binding Site and Selectivity
Cryo-electron microscopy studies have revealed that Mitiglinide binds to a site within the transmembrane domains of the SUR1 subunit, specifically within a common binding pocket for insulin secretagogues.[5] This binding site is located in the A-site of SUR1 and is surrounded by transmembrane helices TM7, TM8, TM16, and TM17.[5] Mitiglinide's interaction with SUR1 locks the receptor in an inward-facing conformation, which is non-conductive for potassium ions.[5]
Mitiglinide exhibits high selectivity for the pancreatic β-cell K-ATP channel (Kir6.2/SUR1) over channels found in cardiac and smooth muscle (Kir6.2/SUR2A and Kir6.2/SUR2B).[1][2][3][9] This selectivity is attributed to specific amino acid residues within the SUR1 binding pocket that differ from those in SUR2A and SUR2B, leading to a significantly higher binding affinity for SUR1.[5]
Quantitative Data
The interaction of Mitiglinide with the Kir6.2/SUR1 complex has been quantified through various electrophysiological and binding studies. The following tables summarize key quantitative data from the literature.
| Parameter | Kir6.2/SUR1 | Kir6.2/SUR2A | Kir6.2/SUR2B | Cell System | Reference |
| IC50 (High-Affinity Site) | 4 nM | 3 µM | 5 µM | Xenopus oocytes | [1][3] |
| IC50 | 100 nM | > 10 µM | > 10 µM | COS-1 cells | [2][10] |
| IC50 ([3H]glibenclamide displacement) | 280 nM | - | - | COS-1 cells | [2] |
| IC50 ([3H]-GBM displacement) | 13 nM | - | - | HIT-15 cells | [8] |
Table 1: Inhibitory Concentrations (IC50) of Mitiglinide on Different K-ATP Channel Subtypes.
| Parameter | Value | Method | Reference |
| Hill Coefficient (Kir6.2/SUR1, high-affinity site) | 0.7 ± 0.2 | Electrophysiology | [1] |
| Percentage of Block (Kir6.2/SUR1, high-affinity site) | 45 ± 3% | Electrophysiology | [1] |
Table 2: Additional Pharmacodynamic Parameters of Mitiglinide on Kir6.2/SUR1 Channels.
Signaling Pathway and Experimental Workflow
Mitiglinide-Induced Insulin Secretion Pathway
The following diagram illustrates the signaling cascade initiated by Mitiglinide binding to the Kir6.2/SUR1 complex in a pancreatic β-cell.
Caption: Signaling pathway of Mitiglinide-induced insulin secretion.
Experimental Workflow for Characterizing Mitiglinide's Effect
This diagram outlines a typical experimental workflow to investigate the effects of Mitiglinide on the Kir6.2/SUR1 channel.
Caption: Workflow for studying Mitiglinide's action on K-ATP channels.
Experimental Protocols
Electrophysiological Analysis using Patch-Clamp
This protocol is a generalized procedure for recording K-ATP channel currents in a heterologous expression system.
Objective: To measure the inhibitory effect of Mitiglinide on Kir6.2/SUR1 channel currents.
Materials:
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Cells: Xenopus oocytes or a mammalian cell line (e.g., COS-1, HEK293).
-
cDNA: Plasmids containing the coding sequences for Kir6.2 and SUR1.
-
Transfection Reagent: Appropriate for the chosen cell line.
-
Patch-Clamp Setup: Amplifier, micromanipulator, microscope, data acquisition system.
-
Borosilicate Glass Capillaries: For pulling micropipettes.
-
Solutions:
-
Bath Solution (extracellular): (in mM) 140 KCl, 10 HEPES, 1 EGTA; pH adjusted to 7.4 with KOH.
-
Pipette Solution (intracellular): (in mM) 140 KCl, 10 HEPES, 2 MgCl2; pH adjusted to 7.2 with KOH.
-
Mitiglinide Stock Solution: Prepared in DMSO and diluted to final concentrations in the pipette solution.
-
Procedure:
-
Cell Preparation: Co-transfect cells with Kir6.2 and SUR1 cDNA and culture for 24-48 hours to allow for protein expression.
-
Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with the pipette solution. Fire-polish the tip.
-
Seal Formation: Approach a cell with the micropipette while applying slight positive pressure. Upon contact, release the pressure to form a high-resistance (GΩ) seal.
-
Configuration:
-
Inside-Out Patch: After forming a giga-seal, retract the pipette to excise a patch of membrane, exposing the intracellular face to the bath solution. This allows for the direct application of Mitiglinide to the intracellular side of the channel.
-
Whole-Cell: Apply a brief pulse of suction to rupture the membrane patch, allowing electrical access to the entire cell.
-
-
Recording:
-
Hold the membrane potential at a constant voltage (e.g., -60 mV).
-
Record baseline K-ATP channel currents.
-
Perfuse the patch or cell with solutions containing increasing concentrations of Mitiglinide.
-
Record the steady-state current at each concentration.
-
-
Data Analysis:
-
Measure the amplitude of the current at each Mitiglinide concentration.
-
Normalize the current to the baseline current (in the absence of the drug).
-
Plot the normalized current as a function of Mitiglinide concentration and fit the data to the Hill equation to determine the IC50 and Hill coefficient.
-
Radioligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of Mitiglinide for the SUR1 subunit.
Objective: To determine the inhibitory constant (Ki) of Mitiglinide for the SUR1 receptor by measuring its ability to displace a radiolabeled ligand.
Materials:
-
Membrane Preparations: From cells expressing the Kir6.2/SUR1 complex.
-
Radioligand: [³H]glibenclamide.
-
Unlabeled Ligands: Mitiglinide and unlabeled glibenclamide.
-
Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.
-
Scintillation Counter and Vials.
-
Glass Fiber Filters.
Procedure:
-
Incubation: In a series of tubes, incubate the cell membrane preparations with a fixed concentration of [³H]glibenclamide and varying concentrations of unlabeled Mitiglinide.
-
Controls: Include tubes for total binding (only [³H]glibenclamide) and non-specific binding ( [³H]glibenclamide plus a high concentration of unlabeled glibenclamide).
-
Equilibration: Incubate the mixture at a specific temperature (e.g., room temperature) for a sufficient time to reach binding equilibrium.
-
Separation: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold assay buffer to remove unbound radioactivity.
-
Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.
-
Data Analysis:
-
Calculate the specific binding at each Mitiglinide concentration by subtracting the non-specific binding from the total binding.
-
Plot the percentage of specific binding as a function of the Mitiglinide concentration.
-
Fit the data to a one-site competition model to determine the IC50 of Mitiglinide.
-
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
-
Conclusion
Mitiglinide's mechanism of action is a well-defined process centered on its high-affinity and selective binding to the SUR1 subunit of the pancreatic β-cell K-ATP channel. This interaction leads to channel closure, membrane depolarization, and ultimately, glucose-independent insulin secretion. The quantitative data and experimental protocols outlined in this guide provide a robust framework for researchers and drug development professionals to further investigate the nuances of Mitiglinide's pharmacology and to explore the development of novel therapeutics targeting the Kir6.2/SUR1 complex.
References
- 1. Effects of mitiglinide (S 21403) on Kir6.2/SUR1, Kir6.2/SUR2A and Kir6.2/SUR2B types of ATP-sensitive potassium channel - PMC [pmc.ncbi.nlm.nih.gov]
- 2. The effects of mitiglinide (KAD-1229), a new anti-diabetic drug, on ATP-sensitive K+ channels and insulin secretion: comparison with the sulfonylureas and nateglinide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Effects of mitiglinide (S 21403) on Kir6.2/SUR1, Kir6.2/SUR2A and Kir6.2/SUR2B types of ATP-sensitive potassium channel - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. What is the mechanism of Mitiglinide Calcium Hydrate? [synapse.patsnap.com]
- 5. Frontiers | Structural Insights Into the High Selectivity of the Anti-Diabetic Drug Mitiglinide [frontiersin.org]
- 6. Cryo-EM structure of the ATP-sensitive potassium channel illuminates mechanisms of assembly and gating - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Characterization of the action of S 21403 (mitiglinide) on insulin secretion and biosynthesis in normal and diabetic β-cells - PMC [pmc.ncbi.nlm.nih.gov]
- 8. biorxiv.org [biorxiv.org]
- 9. diabetesjournals.org [diabetesjournals.org]
- 10. medchemexpress.com [medchemexpress.com]
